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Compound of Interest

Compound Name: 4,4'-Dimethyl-2,2'-bipyridine

Cat. No.: B075555

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,4'-Dimethyl-2,2'-bipyridine, a
prominent heterocyclic organic compound. Valued for its role as a bidentate chelating ligand, it
is a critical component in coordination chemistry, catalysis, and materials science. This
document details its chemical identifiers, physicochemical properties, and key experimental
protocols, offering a vital resource for professionals in research and development.

Chemical Identifiers and Nomenclature

Accurate identification of chemical compounds is fundamental in scientific research. The
following table summarizes the key identifiers for 4,4'-Dimethyl-2,2'-bipyridine.
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Identifier Value
CAS Number 1134-35-6[1][2][3][41[51[6]1[71[8]1[9][10]
IUPAC Name 4-methyl-2-(4-methyl-2-pyridinyl)pyridine[4]

Molecular Formula

C12H12N2[2][4][5][6][7][10]

PubChem CID 14338[4]
inchi INChI=1S/C12H12N2/c1-9-3-5-13-11(7-9)12-8-
n
10(2)4-6-14-12/h3-8H,1-2H3[4][6]
NBPGPQJFYXNFKN-UHFFFAOY SA-N[1][6][9]
InChlKey
[10][11]
SMILES Cclcenc(-c2cc(C)een2)cl[6]
4,4'-Dimethyl-2,2'-bipyridyl, 2,2"-Bi(y-picoline)[2]
Synonyms

[5]

Physicochemical Properties

The physical and chemical properties of 4,4'-Dimethyl-2,2'-bipyridine dictate its behavior in

various experimental conditions and applications. The data below has been compiled from

various sources to provide a comprehensive summary.
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Property Value
Molecular Weight 184.24 g/mol [2][4][5][7]
Beige or white to pale orange crystalline
Appearance
powder[1][4][6][8]
Melting Point 169-174 °C[1][7]
Boiling Point 309.3 £ 37.0 °C at 760 mmHg[7]
Density 1.1 £ 0.1 g/lcm3[7]
N Soluble in ethanol, acetic acid, benzene, and
Solubility . .
toluene. Highly soluble in water at pH < 2.[1]
K Data available in the IUPAC Digitized pKa
pKa

Dataset[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.
This section outlines key experimental protocols involving 4,4'-Dimethyl-2,2'-bipyridine.

1. Synthesis of 4,4'-Dimethyl-2,2'-bipyridine via Palladium-Catalyzed Coupling

A documented method for synthesizing 4,4'-Dimethyl-2,2'-bipyridine involves the use of a
palladium on carbon (Pd/C) catalyst.[12][13]

o Materials and Reagents:
o 4-methylpyridine

Acetic acid

[e]

o

Hydrogen peroxide (30% mass concentration)

[¢]

Palladium on carbon (Pd/C) catalyst

[¢]

Phosphorus trichloride
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o Ethyl acetate

e Procedure:

[e]

Dissolve 0.93 g of 4-methylpyridine in 20 mL of acetic acid in a reaction flask.[12]

o Add 15 mL of 30% hydrogen peroxide in two portions to oxidize the 4-methylpyridine at
room temperature.[12]

o After 3.5 hours, introduce 0.0118 g of the Pd/C catalyst.[12]
o Heat the mixture to 65 °C under reflux for approximately 6 hours.[12]

o Cool the reaction solution to room temperature and add 165 g of phosphorus trichloride for
deoxygenation.[12]

o Filter the solution under reduced pressure to remove insoluble matter.[12]

o Evaporate the solvent from the filtrate under reduced pressure to obtain a white crystalline
residue.[12]

o Recrystallize the crude product from 20 mL of ethyl acetate and dry the resulting crystals
under vacuum to yield pure 4,4'-Dimethyl-2,2'-bipyridine.[12]

2. Synthesis of 4,4'-Dicarboxy-2,2'-bipyridine (DCBPYy) via Oxidation

4,4'-Dimethyl-2,2'-bipyridine serves as a precursor for the synthesis of 4,4'-Dicarboxy-2,2'-
bipyridine (DCBPYy), a ligand widely used in dye-sensitized solar cells (DSSCs).[14]

e Reaction Principle: The methyl groups of 4,4'-dimethyl-2,2'-bipyridine are oxidized to
carboxylic acid groups using a strong oxidizing agent like potassium permanganate (KMnOa)
in an acidic medium.[14]

e Materials and Reagents:
o 4,4'-Dimethyl-2,2'-bipyridine

o Potassium permanganate (KMnOa)
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o Nitric acid (concentrated)
o Hydrochloric acid (concentrated)

o Deionized water

e Procedure:

o Dissolution: In a round-bottom flask, dissolve 4,4'-dimethyl-2,2'-bipyridine in a mixture of
deionized water and a small amount of nitric acid.[14]

o Oxidation: Gradually add potassium permanganate in portions to the stirring solution. The
reaction is exothermic, so the addition rate should be controlled.[14]

o Reflux: Heat the mixture to reflux for several hours to ensure complete oxidation. The
disappearance of the purple permanganate color can be used to monitor the reaction's
progress.[14]

o Precipitation: After cooling, acidify the reaction mixture with concentrated hydrochloric
acid. The 4,4'-dicarboxy-2,2'-bipyridine product will precipitate as a white solid.[14]

o Isolation and Purification: Collect the white crystalline product by filtration under reduced
pressure.[14]

Visualized Workflows and Pathways

Diagrams are provided to illustrate key processes involving 4,4'-Dimethyl-2,2'-bipyridine.
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4,4'-Dimethyl-2,2'-bipyridine KMnOa4 / H* (Oxidizing Agent)
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Caption: Workflow for the synthesis of DCBPy from 4,4'-Dimethyl-2,2'-bipyridine.
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Caption: Role of 4,4'-Dimethyl-2,2'-bipyridine as a ligand in a DSSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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